N-[3-(methylthio)phenyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide

• IUPAC Name: N-(3-fluorophenyl)-3-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C22H18FN5O2S/c1-14-5-2-3-8-18(14)25-20(29)13-31-22-27-26-19-10-9-15(12-28(19)22)21(30)24-17-7-4-6-16(23)11-17/h2-12H,13H2,1H3,(H,24,30)(H,25,29)
• InChI Key: UIFCBMFXZJJNCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NN=C3N2C=C(C=C3)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C22H18FN5O2S
• Molecular Weight: 435.5 g/mol

Description

N-[3-(methylthio)phenyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide is a useful research compound. Its molecular formula is C22H18FN5O2S and its molecular weight is 435.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Evaluation

A series of derivatives, including those related to the structure of interest, have been synthesized for evaluating their antitumor activities. These studies have shown promising activities against specific cancer cell lines, highlighting the compound's potential in cancer research. For instance, El-Morsy et al. (2017) synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives, evaluating their antitumor activity against the human breast adenocarcinoma cell line MCF7, with some derivatives showing mild to moderate activity compared to doxorubicin, a reference antitumor agent (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial and Antifungal Activities

Research on related compounds has also extended to their antimicrobial and antifungal capabilities. Studies have synthesized various derivatives to test against a range of bacterial and fungal strains, showing that some compounds exhibit significant activity, which could be utilized in developing new antimicrobial agents. Hossan et al. (2012) synthesized a series of pyridines, pyrimidinones, and oxazinones as antimicrobial agents, demonstrating good antibacterial and antifungal activities comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Dual Inhibitory Activities

The compound's structure is conducive to serving as a scaffold for synthesizing dual inhibitors, targeting crucial enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR). This has been explored for potential cancer therapy, with some derivatives showing potent inhibitory activities. Gangjee et al. (2008) synthesized analogues as potential dual TS and DHFR inhibitors, with some compounds demonstrating potent inhibitory activities, suggesting their utility in cancer treatment (Gangjee, Qiu, Li, & Kisliuk, 2008).